Cas no 83734-42-3 (Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]-)

Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]-, is a specialized organic compound featuring a benzoic acid core modified with an ethoxy-substituted enamino ketone functional group. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly for constructing heterocyclic compounds or functionalized aromatic systems. The ethoxy and enamino ketone moieties enhance its versatility in nucleophilic and electrophilic reactions, enabling applications in pharmaceuticals, agrochemicals, and advanced material research. Its well-defined molecular architecture ensures consistent performance in coupling and condensation reactions. The compound is typically handled under controlled conditions due to its reactive functional groups, requiring standard laboratory precautions for storage and use.
Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- structure
83734-42-3 structure
Product Name:Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]-
CAS No:83734-42-3
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD26404045
CID:668613
Update Time:2025-11-02

Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]-
    • (E)-3-(3-Ethoxyacrylamido)benzoic acid
    • (E)-3-(3-ETHOXYACRYLOYLAMINO)BENZOIC ACID
    • MDL: MFCD26404045
    • Inchi: 1S/C12H13NO4/c1-2-17-7-6-11(14)13-10-5-3-4-9(8-10)12(15)16/h3-8H,2H2,1H3,(H,13,14)(H,15,16)/b7-6+
    • InChI Key: YZMGOVZHTUYCIT-VOTSOKGWSA-N
    • SMILES: O(/C=C/C(NC1C=CC=C(C(=O)O)C=1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6

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Additional information on Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]-

Exploring Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- (CAS No. 83734-42-3): Properties, Applications, and Market Insights

Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- (CAS No. 83734-42-3) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure, combines the aromatic properties of benzoic acid with the reactivity of an ethoxypropenyl group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical structure of Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- features a benzoic acid core substituted with an amino group linked to a 3-ethoxy-1-oxo-2-propenyl moiety. This configuration imparts distinct chemical properties, such as moderate solubility in organic solvents and reactivity towards nucleophiles. Researchers and industry professionals often search for "CAS 83734-42-3 solubility" or "synthesis of 3-[(3-ethoxy-1-oxo-2-propenyl)amino]benzoic acid," highlighting the compound's relevance in synthetic chemistry.

One of the primary applications of Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- is in the pharmaceutical industry, where it serves as a building block for drug development. Its structural features make it suitable for creating derivatives with potential biological activity. Recent trends show increasing interest in "pharmaceutical intermediates for drug discovery," aligning with the compound's role in this sector. Additionally, its use in agrochemical formulations, particularly as a precursor for crop protection agents, has been explored, addressing the growing demand for "sustainable agrochemicals."

The market for Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- is influenced by advancements in green chemistry and the push for eco-friendly synthesis methods. Queries like "green synthesis of benzoic acid derivatives" reflect this shift. Manufacturers are increasingly adopting catalytic processes and renewable feedstocks to produce such compounds, reducing environmental impact. This aligns with global sustainability goals and regulatory pressures, making the compound a topic of interest in "green chemical innovation."

In research settings, Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- is studied for its potential in material science. Its ability to form stable complexes with metals has sparked investigations into its use in "coordination polymers" and "metal-organic frameworks (MOFs)." These materials have applications in gas storage, catalysis, and sensors, areas that are frequently searched in academic and industrial databases. The compound's versatility underscores its importance in cutting-edge research.

Handling and storage of Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- require standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended. Safety data sheets (SDS) for this compound are often sought after, with searches like "CAS 83734-42-3 SDS" being common among professionals. Compliance with local regulations ensures safe usage in both industrial and academic environments.

The future outlook for Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- is promising, driven by its multifunctional applications. As industries prioritize "high-performance chemical intermediates" and "specialty chemicals for advanced materials," this compound is poised to play a significant role. Ongoing research and development efforts are likely to uncover new uses, further solidifying its position in the chemical landscape.

In summary, Benzoic acid, 3-[(3-ethoxy-1-oxo-2-propenyl)amino]- (CAS No. 83734-42-3) is a chemically versatile compound with broad applicability. Its relevance in pharmaceuticals, agrochemicals, and material science, combined with the growing emphasis on sustainable chemistry, makes it a subject of ongoing interest. For those exploring "benzoic acid derivatives" or "specialty organic intermediates," this compound offers a wealth of opportunities for innovation and application.

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